Cas no 2302146-38-7 (5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2302146-38-7
• MF: C₈H₈BrFO₂S
• MW: 267.115324020386
• CID: 4787264
• PubChem ID: 139022539
• Update Time: 2025-05-19

5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dimethylbenzenesulfonyl fluoride
• 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8BrFO2S/c1-5-3-6(2)8(4-7(5)9)13(10,11)12/h3-4H,1-2H3
• InChI Key： XMHUJSGFLFXZKX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 265.94124 g/mol
• Monoisotopic Mass: 265.94124 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.12
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5

Additional information on 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride

Professional Introduction to 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride (CAS No: 2302146-38-7)

5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2302146-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromine and sulfonyl fluoride substituents, make it a versatile building block for medicinal chemists.

The molecular structure of 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride consists of a benzene ring substituted with a bromine atom at the 5-position and two methyl groups at the 2- and 4-positions. The presence of a sulfonyl fluoride group at the 1-position enhances its reactivity, making it an excellent precursor for further functionalization. This reactivity is particularly valuable in cross-coupling reactions, where it can be transformed into more complex scaffolds essential for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The demand for high-quality intermediates like 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride has increased significantly, driven by advancements in synthetic methodologies and the need for more efficient drug development pipelines. This compound has been widely utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling applications of 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride is in the preparation of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds known for their broad spectrum of biological activities. The sulfonyl fluoride group can be selectively hydrolyzed to form sulfonamides, which are key pharmacophores in many therapeutic agents. For instance, derivatives of this compound have been explored as potential treatments for bacterial infections and metabolic disorders.

The bromine atom in 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride also plays a pivotal role in its utility as a synthetic intermediate. It allows for easy introduction of other functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules and have been instrumental in the development of targeted therapies for diseases like cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride in the synthesis of small-molecule probes for protein-protein interaction studies. These probes are essential tools for understanding disease mechanisms at the molecular level. By leveraging its reactivity, researchers have been able to develop novel compounds that can modulate protein function and provide insights into disease pathways.

The pharmaceutical industry has also recognized the potential of 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride as a key intermediate in personalized medicine approaches. The ability to efficiently synthesize derivatives with tailored properties allows for the development of customized therapeutics that target specific genetic mutations or biomarkers associated with various diseases. This aligns with the growing trend toward precision medicine, where treatments are designed to meet individual patient needs.

In conclusion, 5-bromo-2,4-dimethylbenzene-1-sulfonyl fluoride (CAS No: 2302146-38-7) is a highly valuable compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to evolve, the applications of this compound are expected to expand further, contributing to advancements in drug discovery and treatment strategies across multiple therapeutic areas.